Cas no 562091-86-5 (L-Threonine, glycyl-L-serylglycyl-)

L-Threonine, glycyl-L-serylglycyl- structure
562091-86-5 structure
Product Name:L-Threonine, glycyl-L-serylglycyl-
CAS No:562091-86-5
MF:C11H20N4O7
MW:320.299102783203
CID:1597653
PubChem ID:71444799
Update Time:2024-08-30

L-Threonine, glycyl-L-serylglycyl- Chemical and Physical Properties

Names and Identifiers

    • L-Threonine, glycyl-L-serylglycyl-
    • (2S,3R)-2-[[2-[[(2S)-2-[(2-aminoacetyl)amino]-3-hydroxypropanoyl]amino]acetyl]amino]-3-hydroxybutanoic acid
    • DTXSID20853550
    • Glycyl-L-serylglycyl-L-threonine
    • 562091-86-5
    • Inchi: 1S/C11H20N4O7/c1-5(17)9(11(21)22)15-8(19)3-13-10(20)6(4-16)14-7(18)2-12/h5-6,9,16-17H,2-4,12H2,1H3,(H,13,20)(H,14,18)(H,15,19)(H,21,22)/t5-,6+,9+/m1/s1
    • InChI Key: IFTZEUSLYLXCTN-JHEQGTHGSA-N
    • SMILES: O[C@H](C)[C@@H](C(=O)O)NC(CNC([C@H](CO)NC(CN)=O)=O)=O

Computed Properties

  • Exact Mass: 320.1333
  • Monoisotopic Mass: 320.13319899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 9
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -6.2
  • Topological Polar Surface Area: 191Ų

Experimental Properties

  • Density: 1.440±0.06 g/cm3(Predicted)
  • Boiling Point: 867.2±65.0 °C(Predicted)
  • PSA: 191.08
  • pka: 3.23±0.10(Predicted)
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